Cas no 1936377-42-2 (4-hydroxy-6-oxo-1H-pyrimidine-5-carbonitrile)

• Product Name: 4-hydroxy-6-oxo-1H-pyrimidine-5-carbonitrile
• CAS No: 1936377-42-2
• MF: C₅H₃N₃O₂
• MW: 137.096220254898
• MDL: MFCD31617110
• CID: 4630577
• PubChem ID: 130916702
• Update Time: 2025-06-11

4-hydroxy-6-oxo-1H-pyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarbonitrile, 1,6-dihydro-4-hydroxy-6-oxo-
• 4-hydroxy-6-oxo-1H-pyrimidine-5-carbonitrile

• MDL： MFCD31617110
• Inchi： 1S/C5H3N3O2/c6-1-3-4(9)7-2-8-5(3)10/h2H,(H2,7,8,9,10)
• InChI Key： ZTTZQYHGZCMWPG-UHFFFAOYSA-N
• SMILES： C1NC(=O)C(C#N)=C(O)N=1

Additional information on 4-hydroxy-6-oxo-1H-pyrimidine-5-carbonitrile

Professional Introduction to 4-hydroxy-6-oxo-1H-pyrimidine-5-carbonitrile (CAS No. 1936377-42-2)

4-hydroxy-6-oxo-1H-pyrimidine-5-carbonitrile is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, identified by the chemical identifier CAS No. 1936377-42-2, belongs to the pyrimidine class of molecules, which are well-documented for their role in various biological processes and their potential as pharmacological agents. The presence of both hydroxyl and nitrile functional groups in its molecular structure imparts distinct reactivity and biological activity, making it a subject of extensive research interest.

The chemical structure of 4-hydroxy-6-oxo-1H-pyrimidine-5-carbonitrile consists of a six-membered aromatic ring system with alternating double bonds, incorporating oxygen and nitrogen atoms. The hydroxyl group at the 4-position and the nitrile group at the 5-position contribute to its versatility in chemical transformations and biological interactions. Such structural features are often exploited in drug design to enhance binding affinity, metabolic stability, and overall pharmacological efficacy.

In recent years, 4-hydroxy-6-oxo-1H-pyrimidine-5-carbonitrile has been studied for its potential applications in the development of novel therapeutic agents. One of the most promising areas of research involves its role as a precursor or intermediate in the synthesis of bioactive molecules. For instance, pyrimidine derivatives have been extensively explored for their antimicrobial, antiviral, and anticancer properties. The specific arrangement of functional groups in 4-hydroxy-6-oxo-1H-pyrimidine-5-carbonitrile makes it a valuable building block for constructing more complex pharmacophores.

Recent studies have highlighted the compound's significance in medicinal chemistry. Researchers have demonstrated that modifications to the hydroxyl and nitrile groups can lead to significant changes in biological activity. For example, derivatization at the 4-position has been shown to modulate interactions with target enzymes and receptors, while alterations at the 5-position can influence metabolic pathways. These findings underscore the importance of 4-hydroxy-6-oxo-1H-pyrimidine-5-carbonitrile as a scaffold for drug discovery efforts.

The compound's reactivity also makes it a useful tool in synthetic organic chemistry. The nitrile group can be converted into other functional groups such as amides or carboxylic acids, while the hydroxyl group can participate in etherification or esterification reactions. These transformations allow chemists to tailor the molecular structure for specific applications, including the development of prodrugs or enzyme inhibitors.

From a biological perspective, 4-hydroxy-6-oxo-1H-pyrimidine-5-carbonitrile has shown promise in preclinical studies as a potential therapeutic agent. Its ability to interact with biological targets suggests that it may have applications in treating various diseases. While further research is needed to fully elucidate its mechanism of action and therapeutic potential, preliminary data indicate that it may exhibit desirable pharmacological properties.

The synthesis of 4-hydroxy-6-oxo-1H-pyrimidine-5-carbonitrile is another area of active investigation. Researchers have developed several synthetic routes to this compound, each with its own advantages and limitations. Some methods rely on multi-step organic synthesis, while others utilize more streamlined approaches such as catalytic transformations or microwave-assisted reactions. The choice of synthetic route often depends on factors such as yield, scalability, and cost-effectiveness.

In conclusion, 4-hydroxy-6-oxo-1H-pyrimidine-5-carbonitrile (CAS No. 1936377-42-2) is a versatile and intriguing molecule with significant potential in pharmaceutical chemistry and medicinal biology. Its unique structural features and reactivity make it a valuable tool for drug discovery and synthetic organic chemistry. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.